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Compound of Interest

Compound Name: Erbium sulfate

Cat. No.: B085261 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of

erbium sulfate, its synthesis, and structural characteristics, tailored for a technical audience.

Chemical Formula and Structure
Erbium sulfate is an inorganic compound of the rare earth metal erbium. It primarily exists in

two forms: the anhydrous salt and the octahydrate.

Anhydrous Erbium Sulfate: The chemical formula is Er₂(SO₄)₃.[1][2] It presents as a pink

crystalline solid.[1]

Erbium Sulfate Octahydrate: The chemical formula is Er₂(SO₄)₃·8H₂O.[3][4][5][6][7] This

form consists of pink, monoclinic crystals.[3][6][7] It is isomorphic with the corresponding

yttrium, praseodymium, and neodymium salts.[3]

The general chemical formula for rare earth sulfates is RE₂(SO₄)₃·nH₂O, where 'RE' represents

a rare earth element.[8] Upon heating, erbium sulfate octahydrate loses its water of hydration.

[3] Further heating to 850-950 °C will cause the loss of SO₃ to form Er₂O₂SO₄, and upon

reaching 1050-1150 °C, it decomposes to erbium(III) oxide (Er₂O₃).[8]

Quantitative Data
The key physical and chemical properties of both anhydrous and octahydrate forms of erbium
sulfate are summarized in the table below for easy comparison.
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Property Anhydrous Erbium Sulfate
Erbium Sulfate
Octahydrate

Molecular Formula Er₂(SO₄)₃ Er₂(SO₄)₃·8H₂O

Molar Mass 622.69 g/mol [1] 766.83 g/mol [4][7]

Appearance Pink crystalline solid[1] Pink monoclinic crystals[3][6]

Density 3.678 g/cm³[1][3]
3.217 g/cm³[1] or 3.205

g/cm³[3]

Melting Point Decomposes on heating[3] Decomposes at 400 °C[1]

Solubility in Water Soluble with heat evolution[3]
16 g/100 mL at 20 °C; 6.53

g/100 mL at 40 °C[1][3]

CAS Number 13478-49-4[1][3] 10031-52-4[1][4][6][7]

Experimental Protocols
Synthesis of Erbium(III) Sulfate

A common method for the laboratory synthesis of erbium sulfate involves the reaction of

erbium(III) oxide with sulfuric acid.[1]

Materials:

Erbium(III) oxide (Er₂O₃)

Concentrated sulfuric acid (H₂SO₄)

Distilled water

Beaker

Stirring rod

Heating plate (optional)

Evaporating dish
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Procedure:

Carefully add a stoichiometric amount of erbium(III) oxide powder to a beaker containing a

calculated volume of sulfuric acid solution. The reaction is as follows: Er₂O₃ + 3H₂SO₄ →

Er₂(SO₄)₃ + 3H₂O[1]

Stir the mixture gently. The reaction may be exothermic. If necessary, gentle heating can be

applied to facilitate the dissolution of the oxide.

Once the erbium oxide has completely dissolved, a clear pink solution of erbium sulfate will

be formed.

For the preparation of erbium sulfate octahydrate crystals, the resulting solution can be

transferred to an evaporating dish and allowed for slow evaporation at room temperature

(20-25 °C).[3]

As the water evaporates, pink monoclinic crystals of Er₂(SO₄)₃·8H₂O will form.

The crystals can then be collected by filtration and dried.

Visualization of Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of erbium sulfate.
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Process
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Erbium(III) Oxide (Er₂O₃)
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Sulfuric Acid (H₂SO₄)

Erbium Sulfate Solution

Water (H₂O)
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Caption: Workflow for the synthesis of erbium sulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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